Cas no 721401-53-2 (Decarbonyl Rivaroxaban)

• Product Name: Decarbonyl Rivaroxaban
• CAS No: 721401-53-2
• Molecular Formula: C₁₈H₂₀ClN₃O₄S
• Molecular Weight: 409.887102127075
• MDL: MFCD26227280
• CID: 2085656
• PubChem ID: 10001574

Decarbonyl Rivaroxaban Properties

Names and Identifiers

• Decarbonyl Rivaroxaban
• (R)-5-Chloro-N-(2-hydroxy-3-((4-(3-oxomorpholino)phenyl)amino)propyl)thiophene-2-carboxamide
• 5-Chloro-N-((2R)-2-hydroxy-3-{[4-(3-oxo-4-morpholinyl)phenyl]amino}-propyl)-2-thiophenecarboxamide
• 5-chloro-N-[(2R)-2-hydroxy-3-{[4-(3-oxomorpholin-4-yl)phenyl]amino}propyl]thiophene-2-carboxamide
• 5-chlorothiophene-2-carboxylic acid {(R)-2-hydroxy-3-[4-(3-oxomorpholin-4-yl)phenylamino]-propyl}amide
• 5-chlorothiophene-2-carboxylic acid-{(R)-2-hydroxy-3-[4-(3-oxomorpholin-4-yl)phenylamino]-propyl}amide
• OKMRQXXUAFSBCM-CQSZACIVSA-N
• 5-chloro-N-[(2R)-2-hydroxy-3-[[4-(3-oxomorpholin-4-yl)phenyl]amino]propyl]thiophene-2-carboxamide
• 5-chlorothiophen-2-carboxylic acid-{(R)-2-hydroxy-3-[4-(3-oxomorpholin-4-yl)phenylamino]propyl}amide
• 5-Chloro-N-((2R)-2-hydroxy-3-{[4-(3-oxo-4-morpholinyl)-phenyl]amino}propyl)-2-thiophenecarboxamide
• N-{(R)-2-hydroxy-3-[4-(3-oxo
• Rivaroxaban Descarbonyl Impurity
• N-{(R)-2-hydroxy-3-[4-(3-oxomorpholin-4-yl)phenylamino]propyl}-5-chlorothiophene-2-carboxamide
• N-{(R)-2-Hydroxy-3-[4-(3-oxomorpholin-4-yl)phenylamino]propyl}-5-chloro-thiophene-2-carboxamide
• Decarbonyl Rivaroxaban; Rivaroxa
• 5-chloro-N-[(2R)-2-hydroxy-3-[4-(3-oxomorpholin-4-yl)anilino]propyl]thiophene-2-carboxamide
• 5-Chloro-N-((2R)-2-hydr
• 5-Chloro-N-[(2R)-2-hydroxy-3-{[4-(3-oxo-4-morpholinyl)phenyl]amino}propyl]-2-thiophenecarboxamide
• 5-Chloro-N-[(2R)-2-hydroxy-3-[[4-(3-oxo-4-morpholinyl)phenyl]amino]propyl]-2-thiophenecarboxamide
• PY38UZ4F3D
• 2-ThiophenecarboxaMide, 5-chloro-N-[(2R)-2-hydroxy-3-[[4-(3-oxo-4-Morpholinyl)phenyl]aMino]propyl]-
• 5-Chloro-thiophene-2-carboxylic acid {(R)-2-hydroxy-3-[4-(3-oxo-morpholin-4-yl)-phenylamino]-propyl}-amide
• SCHEMBL2233431
• AKOS030632906
• MFCD26227280
• C76299
• N-{(R)-2-hydroxy-3-[4-(3-oxomorpholin-4-yl)-phenylamino]propyl}-5-chlorothiophene-2-carboxamide
• C18H20ClN3O4S
• 721401-53-2
• Rivaroxaban Impurity G
• 5-Chloro-N-[(2R)-2-hydroxy-3-[[4-(3-oxo-4-morpholinyl)phenyl]amino]propyl]-2-thiophencarboxamide; 5-Chloro-N-[(2R)-2-hydroxy-3-[[4-(3-oxo-4-morpholinyl)phenyl]amino]propyl]-2-thiophenecarboxamide
• BS-17471
• N-{(R)-2-hydroxy-3-[4-(3-oxomorpholin-4-yl) phenylamino]propyl}-5-chlorothiophene-2-carboxamide
• WDB40153

• MDL： MFCD26227280
• InChIKey： OKMRQXXUAFSBCM-CQSZACIVSA-N
• Inchi： 1S/C18H20ClN3O4S/c19-16-6-5-15(27-16)18(25)21-10-14(23)9-20-12-1-3-13(4-2-12)22-7-8-26-11-17(22)24/h1-6,14,20,23H,7-11H2,(H,21,25)/t14-/m1/s1
• SMILES： ClC1=CC=C(C(N([H])C[C@@H](CN([H])C2C=CC(=CC=2)N2C(COCC2)=O)O)=O)S1

Computed Properties

• Exact Mass: 409.08600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 409.086305g/mol
• Heavy Atom Count: 27
• Complexity: 519
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 119
• Molecular Weight: 409.9g/mol

Experimental Properties

• LogP: 2.49640
• PSA: 119.14000